N-(2,4-dichlorophenyl)-2-{[5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-[(5-pyridin-3-yl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H14Cl2N6OS/c20-14-5-6-16(15(21)10-14)23-17(28)12-29-19-25-24-18(13-4-3-7-22-11-13)27(19)26-8-1-2-9-26/h1-11H,12H2,(H,23,28)
• InChI Key: QJPUAQIBXUDXDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1)N2C(=NN=C2SCC(=O)NC3=C(C=C(C=C3)Cl)Cl)C4=CN=CC=C4
• Molecular Formula: C19H14Cl2N6OS
• Molecular Weight: 445.3 g/mol

Description

N-(2,4-dichlorophenyl)-2-{[5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C19H14Cl2N6OS and its molecular weight is 445.32. The purity is usually 95%.
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Scientific Research Applications

Vibrational Spectroscopy and Quantum Computational Approach

Research on similar compounds has focused on characterizing their vibrational spectroscopic signatures through Raman and Fourier-transform infrared spectroscopy, supported by density functional theory (DFT) models. These studies provide insights into the molecular structures, intra-molecular hydrogen bonding, and harmonic vibrational wavenumbers, enhancing our understanding of the stereo-electronic interactions that contribute to molecular stability. Such investigations reveal the impact of substitution (e.g., by electronegative chlorine atoms) on molecular geometry and intermolecular contacts, crucial for designing molecules with desired properties for various applications (Jenepha Mary, Pradhan, & James, 2022).

Synthesis and Structural Elucidation

Another avenue of research involves the synthesis and structural elucidation of derivatives, aiming to explore their antimicrobial, antifungal, and anti-tuberculosis activities. This line of research emphasizes the importance of 1,2,4-triazole and its derivatives in pharmaceuticals due to their wide range of therapeutic activities. Understanding the synthesis pathways and structural characteristics of these compounds can lead to the development of new drugs with enhanced efficacy and lower toxicity (MahyavanshiJyotindra, ParmarKokila, & MahatoAnil, 2011).

Advanced Synthesis Techniques

Research also explores advanced synthesis techniques, such as sulphenylation of unsaturated amides, to create heterocycles, which are foundational in developing compounds with potential pharmaceutical applications. These techniques allow for the generation of diverse molecular structures with varying properties, expanding the possibilities for drug development and other applications in chemistry (Samii, Ashmawy, & Mellor, 1987).

Pharmacokinetic Properties and Inhibitory Activity

Investigations into the pharmacokinetic properties and in-silico docking studies of related compounds provide insights into their absorption, distribution, metabolism, excretion, and toxicity. This research is crucial for identifying compounds with potential as antiviral agents, offering a pathway to developing new treatments for viral infections. Understanding the inhibitory activity against specific viruses can guide the selection and modification of compounds for therapeutic use (Jenepha Mary, Pradhan, & James, 2022).